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Compound of Interest

Compound Name: L-Tyrosine disodium salt dihydrate

Cat. No.: B15680748

Get Quote

Introduction

L-Tyrosine is a non-essential amino acid that serves as a precursor for the synthesis of crucial

neurotransmitters and hormones. Its disodium salt dihydrate form is a more soluble derivative

often used in pharmaceutical formulations and cell culture media. Accurate and reliable

analytical methods are essential for the quality control and characterization of L-Tyrosine
disodium salt dihydrate in various applications. High-Performance Liquid Chromatography

(HPLC) is a widely used technique for the analysis of amino acids and their derivatives due to

its high resolution, sensitivity, and specificity. This application note presents a detailed protocol

for the analysis of L-Tyrosine disodium salt dihydrate using a reversed-phase HPLC method

with UV detection.

Principle

The method described herein utilizes reversed-phase chromatography to separate L-Tyrosine

from potential impurities. The separation is achieved based on the differential partitioning of the

analyte between a nonpolar stationary phase and a polar mobile phase. The concentration of

L-Tyrosine is quantified by measuring its absorbance at a specific wavelength using a UV

detector.
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Experimental Protocols
1. Materials and Reagents

L-Tyrosine Disodium Salt Dihydrate reference standard (≥98% purity by HPLC)[1]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Acetic Acid (glacial, analytical grade)

Deionized Water (18.2 MΩ·cm)

0.45 µm Syringe Filters

2. Instrumentation

HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-

array detector (DAD) or a variable wavelength UV detector.

Analytical column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Data acquisition and processing software

3. Preparation of Solutions

Mobile Phase A: 0.5% Acetic Acid in Water. To prepare 1 L, add 5 mL of glacial acetic acid to

995 mL of deionized water and mix thoroughly.

Mobile Phase B: Methanol.

Mobile Phase C: Acetonitrile.

Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of L-Tyrosine
disodium salt dihydrate reference standard and dissolve it in 10 mL of deionized water in a

volumetric flask.
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with deionized water to achieve concentrations ranging from 10 µg/mL to 100

µg/mL.

Sample Solution: Accurately weigh a sample containing L-Tyrosine disodium salt
dihydrate and dissolve it in a known volume of deionized water to obtain a theoretical

concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter

before injection.

4. HPLC Conditions

A generalized isocratic HPLC method can be employed for the analysis. For more complex

matrices or the separation of related impurities, a gradient method may be necessary.

Table 1: HPLC Operating Conditions

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
0.5% Acetic Acid:Methanol:Water (15:15:70

v/v/v)[2]

Flow Rate 1.0 mL/min[2]

Column Temperature 25 °C[2]

Detection UV at 276 nm[2]

Injection Volume 10 µL

Run Time 10 minutes

5. Method Validation Parameters

The analytical method should be validated according to ICH guidelines. Key validation

parameters include:

Table 2: Method Validation Summary (Based on literature for L-Tyrosine)[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15680748/docs?utm_src=pdf-body#application-note-hplc-analysis-of-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748/docs?utm_src=pdf-body#application-note-hplc-analysis-of-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Quantitative_Analysis_of_3_Nitro_L_tyrosine.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Quantitative_Analysis_of_3_Nitro_L_tyrosine.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Quantitative_Analysis_of_3_Nitro_L_tyrosine.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Quantitative_Analysis_of_3_Nitro_L_tyrosine.pdf
https://pubmed.ncbi.nlm.nih.gov/17604359/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Results

Linearity Range 15.625 - 500 µmol/L

Correlation Coefficient (r²) > 0.999

Lower Limit of Quantification (LLOQ) 15.625 µmol/L

Accuracy (Recovery) 94.76 ± 0.94%

Precision (RSD) Inter-day and Intra-day < 10%

Data Presentation
Table 3: Example Calibration Data for L-Tyrosine Analysis

Concentration (µg/mL) Peak Area (mAU*s)

10 150234

25 375589

50 751234

75 1126879

100 1502506

Visualizations
HPLC Analysis Workflow
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Caption: Workflow for the HPLC analysis of L-Tyrosine disodium salt dihydrate.

L-Tyrosine Signaling Pathway Precursor Role
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Caption: Biosynthetic pathway of catecholamines from L-Tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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